4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}-3-nitrobenzamide

• IUPAC Name: 4-methoxy-N-[(3-methylphenyl)carbamothioyl]-3-nitrobenzamide
• InChI: InChI=1S/C16H15N3O4S/c1-10-4-3-5-12(8-10)17-16(24)18-15(20)11-6-7-14(23-2)13(9-11)19(21)22/h3-9H,1-2H3,(H2,17,18,20,24)
• InChI Key: KOWPDVSZGRMYTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}-3-nitrobenzamide, also known as MNBA, is a chemical compound that is widely used in scientific research. This compound has shown promising results in various fields of research, including cancer treatment, inflammation, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}-3-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer growth, inflammation, and neurodegeneration. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. It has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from oxidative stress. This compound has also been shown to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}-3-nitrobenzamide is its low toxicity, which makes it a safe compound to use in lab experiments. This compound is also relatively easy to synthesize, which makes it a cost-effective compound for research. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for 4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}-3-nitrobenzamide research, including the development of this compound derivatives with improved solubility and potency, the investigation of this compound's potential as a therapeutic agent for cancer, inflammation, and neurodegenerative diseases, and the exploration of this compound's mechanism of action at the molecular level. This compound research has the potential to lead to the development of new treatments for a variety of diseases, making it an exciting area of research.

Synthesis Methods

4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}-3-nitrobenzamide can be synthesized using a simple method that involves the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-methylphenylamine. The product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

4-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}-3-nitrobenzamide has been extensively studied in various fields of research, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and improve cognitive function.